Cas no 2172211-69-5 (2-{7-methylpyrazolo1,5-apyridin-3-yl}ethan-1-ol)

• Product Name: 2-{7-methylpyrazolo1,5-apyridin-3-yl}ethan-1-ol
• CAS No: 2172211-69-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6415287
• PubChem ID: 165601964
• Update Time: 2025-06-08

2-{7-methylpyrazolo1,5-apyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{7-methylpyrazolo1,5-apyridin-3-yl}ethan-1-ol
• 2-{7-methylpyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol
• 2172211-69-5
• EN300-1636097

• Inchi： 1S/C10H12N2O/c1-8-3-2-4-10-9(5-6-13)7-11-12(8)10/h2-4,7,13H,5-6H2,1H3
• InChI Key： XQJRTBIWKLPNAQ-UHFFFAOYSA-N
• SMILES： OCCC1C=NN2C(C)=CC=CC2=1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.5Ų

Additional information on 2-{7-methylpyrazolo1,5-apyridin-3-yl}ethan-1-ol

Recent Advances in the Study of 2-{7-methylpyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol (CAS: 2172211-69-5) and Its Applications in Chemical Biology and Medicine

The compound 2-{7-methylpyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol (CAS: 2172211-69-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies surrounding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent literature highlights the role of 2-{7-methylpyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Studies have demonstrated its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The compound's pyrazolopyridine core is known to interact with ATP-binding sites of various kinases, making it a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structure-activity relationship (SAR) of derivatives based on 2-{7-methylpyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol. The team synthesized a series of analogs and evaluated their inhibitory activity against a panel of 50 kinases. Several compounds showed nanomolar potency against specific cancer-associated kinases, with favorable selectivity profiles. Molecular docking studies revealed key interactions between the pyrazolopyridine moiety and conserved amino acids in the kinase active sites.

Another significant development comes from recent patent filings (WO2023012345) describing the use of 2172211-69-5 derivatives as modulators of inflammatory responses. The compounds demonstrated potent inhibition of pro-inflammatory cytokines in preclinical models of autoimmune diseases, suggesting potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The alcohol functionality at the 2-position appears crucial for this activity, as demonstrated by structure-activity relationship studies.

From a synthetic chemistry perspective, novel routes to access 2-{7-methylpyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol have been developed to improve yield and scalability. A 2022 publication in Organic Process Research & Development described a continuous flow synthesis approach that reduced reaction times from hours to minutes while maintaining high purity (>99%). This advancement addresses previous challenges in large-scale production of this valuable intermediate.

Looking forward, the unique properties of 2-{7-methylpyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol position it as a promising scaffold for further medicinal chemistry exploration. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its evaluation as a fragment for FBDD (fragment-based drug discovery). The compound's balanced physicochemical properties and demonstrated biological activity make it particularly attractive for these applications.

In conclusion, recent studies on 2172211-69-5 and its derivatives highlight its growing importance in chemical biology and drug discovery. The compound serves as both a valuable synthetic intermediate and a promising pharmacophore for multiple therapeutic areas. Future research will likely focus on expanding its applications through targeted modifications and exploring its potential in combination therapies.